Cas no 405279-59-6 (3-(2,1,3-Benzothiadiazol-4-ylsulfonyl)aminopropanoic acid)
3-(2,1,3-Benzothiadiazol-4-ylsulfonyl)aminopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(苯并[1,2,5]噻二唑-4-磺酰基氨基)-丙酸
- 3-(Benzo[1,2,5]thiadiazole-4-sulfonylamino)-propionic acid
- 3-(2,1,3-benzothiadiazol-4-ylsulfonylamino)propanoic acid
- ChemDiv1_012290
- Oprea1_227840
- Oprea1_460739
- MLS002152995
- 3-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid
- HMS621O14
- 3-[(2,1,3-benzothiadiazol-4-ylsulfonyl)amino]propanoic acid
- HMS2216B05
- HMS3346C02
- STK504490
- SMR001229057
- 3-(2,1,3-Benzothiadiazol-4-ylsulfonyl)aminopropanoic acid
-
- MDL: MFCD02230839
- Inchi: 1S/C9H9N3O4S2/c13-8(14)4-5-10-18(15,16)7-3-1-2-6-9(7)12-17-11-6/h1-3,10H,4-5H2,(H,13,14)
- InChI Key: MRJJNXSJOOEQAA-UHFFFAOYSA-N
- SMILES: S(C1=CC=CC2C1=NSN=2)(NCCC(=O)O)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 409
- XLogP3: 0.3
- Topological Polar Surface Area: 146
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Boiling Point: 530.3±56.0 °C at 760 mmHg
- Flash Point: 274.5±31.8 °C
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
3-(2,1,3-Benzothiadiazol-4-ylsulfonyl)aminopropanoic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(2,1,3-Benzothiadiazol-4-ylsulfonyl)aminopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 028791-1g |
3-(Benzo[c][1,2,5]thiadiazole-4-sulfonamido)propionic acid |
405279-59-6 | 1g |
£205.00 | 2022-03-01 | ||
| Fluorochem | 028791-5g |
3-(Benzo[c][1,2,5]thiadiazole-4-sulfonamido)propionic acid |
405279-59-6 | 5g |
£715.00 | 2022-03-01 | ||
| TRC | B289630-250mg |
3-[(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino]propanoic acid |
405279-59-6 | 250mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B289630-500mg |
3-[(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino]propanoic acid |
405279-59-6 | 500mg |
$ 300.00 | 2022-06-07 | ||
| TRC | B289630-1000mg |
3-[(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino]propanoic acid |
405279-59-6 | 1g |
$ 480.00 | 2022-06-07 | ||
| abcr | AB406572-500 mg |
3-[(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino]propanoic acid |
405279-59-6 | 500MG |
€195.40 | 2023-02-16 | ||
| abcr | AB406572-1 g |
3-[(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino]propanoic acid |
405279-59-6 | 1 g |
€239.00 | 2023-07-19 | ||
| abcr | AB406572-5 g |
3-[(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino]propanoic acid |
405279-59-6 | 5 g |
€656.50 | 2023-07-19 | ||
| OTAVAchemicals | 6239318-100MG |
3-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid |
405279-59-6 | 95% | 100MG |
$150 | 2023-06-25 | |
| OTAVAchemicals | 6239318-250MG |
3-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid |
405279-59-6 | 95% | 250MG |
$175 | 2023-06-25 |
3-(2,1,3-Benzothiadiazol-4-ylsulfonyl)aminopropanoic acid Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 3-(2,1,3-Benzothiadiazol-4-ylsulfonyl)aminopropanoic acid
Comprehensive Overview of 3-(2,1,3-Benzothiadiazol-4-ylsulfonyl)aminopropanoic acid (CAS No. 405279-59-6)
3-(2,1,3-Benzothiadiazol-4-ylsulfonyl)aminopropanoic acid (CAS No. 405279-59-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique benzothiadiazole core and sulfonylaminopropanoic acid moiety, exhibits remarkable properties that make it a subject of ongoing research. Its molecular structure combines a benzothiadiazole ring, known for its electron-withdrawing capabilities, with a sulfonamide linker and a propanoic acid tail, which contributes to its versatility in various applications.
In recent years, the demand for benzothiadiazole derivatives has surged due to their potential in pharmaceutical development and organic electronics. Researchers are particularly interested in how 3-(2,1,3-Benzothiadiazol-4-ylsulfonyl)aminopropanoic acid can be utilized in drug design, especially for targeting enzymes or receptors involved in inflammatory pathways. Its sulfonamide group is a common pharmacophore in many FDA-approved drugs, which underscores its relevance in modern therapeutics.
Another area where this compound shows promise is in the development of organic light-emitting diodes (OLEDs) and photovoltaic cells. The benzothiadiazole unit is known for its ability to facilitate electron transport, making it a valuable component in energy-efficient materials. As the world shifts toward sustainable technologies, compounds like 3-(2,1,3-Benzothiadiazol-4-ylsulfonyl)aminopropanoic acid are being explored for their role in advancing green chemistry initiatives.
From a synthetic perspective, the preparation of 3-(2,1,3-Benzothiadiazol-4-ylsulfonyl)aminopropanoic acid involves multi-step organic reactions, including sulfonylation and amide coupling. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's CAS No. 405279-59-6 serves as a unique identifier in chemical databases, aiding researchers in accessing critical data for their studies.
Given the growing interest in personalized medicine and biocompatible materials, 3-(2,1,3-Benzothiadiazol-4-ylsulfonyl)aminopropanoic acid is poised to play a pivotal role in future innovations. Its compatibility with bioconjugation techniques opens doors for creating targeted drug delivery systems. Additionally, its potential in bioimaging applications is being investigated, leveraging the benzothiadiazole unit's fluorescent properties.
In conclusion, 3-(2,1,3-Benzothiadiazol-4-ylsulfonyl)aminopropanoic acid (CAS No. 405279-59-6) is a multifaceted compound with broad applicability across scientific disciplines. Its unique structural features and functional groups make it a valuable asset in drug discovery, material science, and sustainable technology. As research continues to uncover its full potential, this compound is likely to remain a focal point in cutting-edge scientific endeavors.
405279-59-6 (3-(2,1,3-Benzothiadiazol-4-ylsulfonyl)aminopropanoic acid) Related Products
- 899721-22-3(4-{[(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino]-methyl}cyclohexanecarboxylic acid)
- 175203-25-5(Ethyl 2-(benzo[c][1,2,5]thiadiazole-4-sulfonamido)acetate)
- 899718-18-4((2,1,3-Benzothiadiazol-4-ylsulfonyl)(methyl)aminoacetic acid)
- 313223-80-2(6-(Benzo[1,2,5]thiadiazole-4-sulfonylamino)-hexanoic acid)
- 488090-09-1(1-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperidine-4-carboxylic acid)
- 405279-58-5(4-(2,1,3-Benzothiadiazole-4-sulfonamido)butanoic Acid)
- 312591-21-2(2-(2,1,3-benzothiadiazole-4-sulfonamido)acetic acid)
- 392231-81-1(4-Piperidinone, 1-(2,1,3-benzothiadiazol-4-ylsulfonyl)-)
- 1396962-41-6(2-(2lambda4,1,3-benzothiadiazole-4-sulfonamido)-4-(methylsulfanyl)butanoic acid)
- 1396966-20-3(2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid)